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Compound of Interest

Compound Name: Diacetoxydimethylsilane

Cat. No.: B1584538

This guide provides an in-depth exploration of Diacetoxydimethylsilane, a versatile
organosilicon compound. Tailored for researchers, scientists, and professionals in drug
development, this document delves into the compound's fundamental properties, synthesis,
and multifaceted applications, with a focus on the scientific principles that underpin its utility.

Chemical Identity and Nomenclature

Diacetoxydimethylsilane is a reactive silane ester that serves as a crucial building block and
crosslinking agent in various chemical processes. A clear understanding of its nomenclature is
essential for its correct identification and application.

Table 1: Chemical Identifiers for Diacetoxydimethylsilane
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Identifier Value

IUPAC Name [acetyloxy(dimethyl)silyl] acetate[1]

Synonyms D-imethyldia(-:etoxysil-ane, Sj.ilan-ediol, dimethyl-,
diacetate, Dimethylsilanediyl diacetate[1]

CAS Number 2182-66-3

EC Number 218-562-2

Molecular Formula CeH1204Si[1]

Molecular Weight 176.24 g/mol

InChlKey RQVFGTYFBUVGOP-UHFFFAOYSA-N[1]

SMILES CC(=0)O--INVALID-LINK--(C)OC(=0)CJ[1]

Trade Names

While specific trade names are numerous and
often manufacturer-specific, it is commonly
marketed as a crosslinking agent for silicone

formulations.

Physicochemical Properties

The utility of Diacetoxydimethylsilane is directly linked to its distinct physical and chemical

characteristics. These properties dictate its handling, reactivity, and suitability for various

applications.

Table 2: Physicochemical Properties of Diacetoxydimethylsilane
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Property Value
Colorless to slightly yellow liquid with a pungent,
Appearance . .
vinegar-like odor.
Boiling Point 163 °C (lit.)
Melting Point -12.5 °C (lit))
Density 1.054 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.403 (lit.)
Flash Point 67.4 °C (closed cup)
N Soluble in many organic solvents. Reacts with
Solubility

water.

Synthesis and Purification

The synthesis of Diacetoxydimethylsilane is most commonly achieved through the reaction of
dichlorodimethylsilane with acetic anhydride. This reaction is a classic example of nucleophilic
substitution at a silicon center.

Synthesis of Diacetoxydimethylsilane: A Representative
Protocol

Objective: To synthesize Diacetoxydimethylsilane from dichlorodimethylsilane and acetic
anhydride.

Materials:

Dichlorodimethylsilane ((CH3)2SiCl2)

Acetic anhydride ((CH3CO)20)

Anhydrous toluene (or other inert solvent)

Nitrogen gas for inert atmosphere
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Experimental Procedure:

o A multi-necked, round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, a
condenser, and a nitrogen inlet. The apparatus is thoroughly dried and purged with nitrogen.

» Dichlorodimethylsilane is dissolved in anhydrous toluene and charged into the reaction flask.
e The flask is cooled in an ice bath to 0-5 °C.

» A stoichiometric amount of acetic anhydride is added dropwise to the stirred solution of
dichlorodimethylsilane. The reaction is exothermic, and the addition rate should be controlled
to maintain the temperature.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for an additional 2-4 hours to ensure complete reaction.

e The byproduct, acetyl chloride, can be removed by distillation.
Causality of Experimental Choices:

 Inert Atmosphere: The use of a nitrogen atmosphere is crucial to prevent the premature
hydrolysis of dichlorodimethylsilane and the product by atmospheric moisture.

e Anhydrous Conditions: All reagents and solvents must be anhydrous to avoid unwanted side
reactions and ensure a high yield of the desired product.

o Temperature Control: The reaction is exothermic, and maintaining a low temperature during
the addition of acetic anhydride helps to control the reaction rate and prevent the formation
of byproducts.

Purification by Fractional Distillation

The crude Diacetoxydimethylsilane can be purified by fractional distillation under atmospheric
or reduced pressure.[2][3][4][5]

Experimental Protocol:
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e The crude product is transferred to a round-bottom flask equipped with a stir bar and a
fractionating column.[2]

» The apparatus is set up for fractional distillation. The fractionating column provides a large
surface area for repeated vaporization and condensation cycles, leading to a better
separation of components with close boiling points.[2][3]

o The mixture is heated gently. The fraction that distills at a constant temperature
corresponding to the boiling point of Diacetoxydimethylsilane (163 °C at atmospheric
pressure) is collected.

e The purity of the collected fractions should be assessed by analytical techniques such as
GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diacetoxydimethylsilane: A Comprehensive Technical
Guide for Advanced Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584538#diacetoxydimethylsilane-synonyms-and-
trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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